Cas no 771533-61-0 (Benzenamine, 4-(9H-pyrido[3,4-b]indol-1-yl)-)

Benzenamine, 4-(9H-pyrido[3,4-b]indol-1-yl)- structure
771533-61-0 structure
Product Name:Benzenamine, 4-(9H-pyrido[3,4-b]indol-1-yl)-
CAS No:771533-61-0
MF:C17H13N3
MW:259.305223226547
CID:536583
PubChem ID:70681574
Update Time:2025-04-19

Benzenamine, 4-(9H-pyrido[3,4-b]indol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-(9H-pyrido[3,4-b]indol-1-yl)-
    • 4-(9H-pyrido[3,4-b]indol-1-yl)aniline
    • 4-(9H-beta-carbolin-1-yl)phenylamine
    • 771533-61-0
    • AT-417/43484892
    • DTXSID30742643
    • CHEMBL2030640
    • 4-(9H-beta-Carbolin-1-yl)aniline
    • Inchi: 1S/C17H13N3/c18-12-7-5-11(6-8-12)16-17-14(9-10-19-16)13-3-1-2-4-15(13)20-17/h1-10,20H,18H2
    • InChI Key: HBOGPLJZSXJAJR-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2C2C=CN=C(C3C=CC(=CC=3)N)C1=2

Computed Properties

  • Exact Mass: 259.110947427g/mol
  • Monoisotopic Mass: 259.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 54.7Ų
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